Cas no 91748-22-0 (5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole)

5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole structure
91748-22-0 structure
Product Name:5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
CAS No:91748-22-0
MF:C14H9F3N4
MW:290.243272542953
CID:2845285
PubChem ID:71328462
Update Time:2025-04-21

5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[4'-(Trifluoromethyl)[1,1'-biphenyl]-2-yl]-2H-tetrazole
    • DTXSID70757413
    • 91748-22-0
    • Inchi: 1S/C14H9F3N4/c15-14(16,17)10-7-5-9(6-8-10)11-3-1-2-4-12(11)13-18-20-21-19-13/h1-8H,(H,18,19,20,21)
    • InChI Key: XIWDDBIVCWTYDD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1)(F)F

Computed Properties

  • Exact Mass: 290.07793079Da
  • Monoisotopic Mass: 290.07793079Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.5Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.